Cas no 84078-40-0 (Guanidine, N-(4-methylphenyl)-N',N''-diphenyl-)
84078-40-0 structure
Product Name:Guanidine, N-(4-methylphenyl)-N',N''-diphenyl-
CAS No:84078-40-0
MF:C20H19N3
MW:301.384964227676
CID:667800
PubChem ID:2302712
Update Time:2025-04-19
Guanidine, N-(4-methylphenyl)-N',N''-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- Guanidine, N-(4-methylphenyl)-N',N''-diphenyl-
- 2-(4-methylphenyl)-1,3-diphenylguanidine
- DTXSID10367873
- 84078-40-0
- Z56770974
- AKOS000521817
- SCHEMBL8741840
- (Z)-1,2-diphenyl-3-(p-tolyl)guanidine
- AKOS024575206
- F0300-0179
-
- Inchi: 1S/C20H19N3/c1-16-12-14-19(15-13-16)23-20(21-17-8-4-2-5-9-17)22-18-10-6-3-7-11-18/h2-15H,1H3,(H2,21,22,23)
- InChI Key: ROIUZIKWOMDTPL-UHFFFAOYSA-N
- SMILES: N(C1C=CC=CC=1)/C(=N/C1C=CC(C)=CC=1)/NC1C=CC=CC=1
Computed Properties
- Exact Mass: 301.157897619g/mol
- Monoisotopic Mass: 301.157897619g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 36.4Ų
Guanidine, N-(4-methylphenyl)-N',N''-diphenyl- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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